2-Amino-2-(3,5-dihydroxyphenyl)acetic acid hydrochloride

• IUPAC Name: 2-amino-2-(3,5-dihydroxyphenyl)acetic acid;hydrochloride
• InChI: InChI=1S/C8H9NO4.ClH/c9-7(8(12)13)4-1-5(10)3-6(11)2-4;/h1-3,7,10-11H,9H2,(H,12,13);1H
• InChI Key: YZUABCCLGVXZIF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1O)O)C(C(=O)O)N.Cl
• Molecular Formula: C8H10ClNO4
• Molecular Weight: 219.62 g/mol

Description

“2-Amino-2-(3,5-dihydroxyphenyl)acetic acid hydrochloride” is a chemical compound with the CAS Number: 1822502-44-2. It has a molecular weight of 219.62. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H9NO4.ClH/c9-7(8(12)13)4-1-5(10)3-6(11)2-4;/h1-3,7,10-11H,9H2,(H,12,13);1H. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is stored at room temperature and should be kept dry and cool. The physical form of this compound is a powder. The melting point is between 202-204 degrees Celsius.

Scientific Research Applications

Environmental Remediation and Analysis

A considerable area of research involves the degradation of acetaminophen (ACT) by advanced oxidation processes (AOPs), where the focus is on understanding the by-products, their biotoxicity, and the degradation pathways. Notably, compounds like N-(3,4-dihydroxy phenyl) acetamide, akin in structure to 2-Amino-2-(3,5-dihydroxyphenyl)acetic acid hydrochloride, were studied for their mutagenic properties, shedding light on environmental impacts and remediation strategies. The study also emphasizes the importance of treating these by-products before environmental release due to their potential ecosystem threats (Qutob et al., 2022).

Chemical Synthesis and Characterization

In the realm of chemical synthesis, the exploration of novel synthetic routes and the structural characterization of related compounds are of significant interest. For instance, the synthesis and characterization of thiophene analogues offer insights into alternative pathways and the potential for discovering new applications of related compounds, including this compound. These studies contribute to the broader understanding of chemical properties, reactivity, and potential industrial applications (Issac & Tierney, 1996).

Biotechnological Applications

Biotechnological applications form another crucial area of research, where the focus is on the production and application of compounds derived from or related to this compound. This includes the production of lactic acid from biomass and its subsequent use as a feedstock for green chemistry, demonstrating the compound's relevance in sustainable chemical synthesis and the potential for generating valuable derivatives through biotechnological routes (Gao, Ma, & Xu, 2011).

Therapeutic Research Beyond Direct Drug Use

While excluding direct drug use and side effects, research on compounds like FTY720, which shares a structural similarity to this compound, highlights the broader therapeutic potential of these compounds. FTY720, for instance, has shown promise in cancer therapy through mechanisms independent of its immunosuppressive effects, indicating the potential for compounds like this compound to be explored in similar therapeutic contexts (Zhang et al., 2013).

Safety and Hazards

The safety information for “2-Amino-2-(3,5-dihydroxyphenyl)acetic acid hydrochloride” indicates that it has the following hazard statements: H302, H315, H319, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Mechanism of Action

Biochemical Pathways

The activation of mGluR1 and mGluR5 by 2-Amino-2-(3,5-dihydroxyphenyl)acetic acid hydrochloride affects several biochemical pathways. These include the phospholipase C pathway, which leads to the production of inositol trisphosphate and diacylglycerol, triggering the release of intracellular calcium and activation of protein kinase C .

Result of Action

The activation of mGluR1 and mGluR5 by this compound can lead to various molecular and cellular effects. For instance, it has been shown to improve consolidation and retrieval and exhibits anxiolytic activity in a dose-dependent manner in male Wistar rats subjected to hypoxia .